![molecular formula C16H17Cl2NO3S2 B5180008 N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide](/img/structure/B5180008.png)
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide, also known as DBCO-MS, is a sulfonamide-based compound that has gained significant attention in scientific research due to its unique chemical properties. This compound is widely used in various research applications, including bioconjugation, drug delivery, and imaging.
Mechanism of Action
The mechanism of action of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide involves the formation of a covalent bond between the sulfonamide group of the compound and the azide group of the target molecule. This covalent bond is stable and irreversible, allowing for the formation of stable bioconjugates.
Biochemical and Physiological Effects
This compound has been shown to have minimal biochemical and physiological effects when used in laboratory experiments. This compound is relatively non-toxic and does not interfere with cellular processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide in laboratory experiments is its high selectivity for azide-functionalized molecules. This compound can be used to selectively label proteins, peptides, and other biomolecules without interfering with other cellular processes. However, one limitation of using this compound is its relatively low reactivity towards azide-functionalized molecules, which can result in incomplete bioconjugation reactions.
Future Directions
There are several future directions for the use of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide in scientific research. One potential application is in the development of targeted drug delivery systems, where this compound can be used to selectively target cancer cells or other diseased tissues. Another potential application is in the development of imaging agents, where this compound can be used to label cells or tissues for imaging purposes. Additionally, the synthesis of new analogs of this compound with improved reactivity and selectivity could lead to new applications in bioconjugation and drug delivery.
Synthesis Methods
The synthesis of N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide involves the reaction of 4-methoxybenzenesulfonyl chloride with 3,4-dichlorobenzyl mercaptan in the presence of triethylamine. The resulting product is then purified using column chromatography to obtain the pure compound. The synthesis of this compound is relatively simple and can be performed on a large scale.
Scientific Research Applications
N-{2-[(3,4-dichlorobenzyl)thio]ethyl}-4-methoxybenzenesulfonamide has found widespread use in scientific research due to its ability to selectively bind to azide-functionalized molecules. This compound is commonly used in bioconjugation reactions, where it is used to attach proteins, peptides, and other biomolecules to azide-functionalized surfaces. This compound is also used in drug delivery applications, where it can be used to target specific cells or tissues.
Properties
IUPAC Name |
N-[2-[(3,4-dichlorophenyl)methylsulfanyl]ethyl]-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2NO3S2/c1-22-13-3-5-14(6-4-13)24(20,21)19-8-9-23-11-12-2-7-15(17)16(18)10-12/h2-7,10,19H,8-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUDQJXAMRABYLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCCSCC2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.